Cas no 922895-40-7 (2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide)

• Product Name: 2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide
• CAS No: 922895-40-7
• MF: C₁₀H₉N₃O₂S
• MW: 235.262360334396
• CID: 5497245
• Update Time: 2025-05-20

2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)acetamide
• 2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide

• Inchi： 1S/C10H9N3O2S/c11-9(14)6-13-10(15)4-3-7(12-13)8-2-1-5-16-8/h1-5H,6H2,(H2,11,14)
• InChI Key： FJFTZSMJTGPTPW-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)=NN(CC(N)=O)C(=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide

Introduction to 2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide (CAS No. 922895-40-7)

2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide (CAS No. 922895-40-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridazinones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of 2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide features a pyridazinone core linked to a thiophene ring through an acetamide moiety. The presence of the thiophene ring is particularly noteworthy as it contributes to the compound's lipophilicity and enhances its ability to cross biological membranes. This structural characteristic is crucial for its potential use in drug development, especially in targeting intracellular pathways.

Recent studies have highlighted the potential of 2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide has also shown promising results in cancer research. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide has been extensively studied to ensure its suitability for clinical applications. Preclinical studies have shown that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, it exhibits low toxicity and minimal side effects in animal models, which is a crucial factor for its advancement to clinical trials.

One of the key challenges in the development of 2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-y-lacetamide is optimizing its solubility and stability. Researchers have employed various strategies, including the use of prodrugs and nanoparticles, to enhance these properties. For example, a recent study published in the International Journal of Pharmaceutics demonstrated that encapsulating 2-6-o-xo3-(thiophen--yl)-1,-dihydro-pyridazin--ylacetamide in lipid nanoparticles significantly improved its solubility and stability in aqueous environments.

The potential applications of 2--oxo--(thiophen--yl)--,-dihydro-pyridazin--ylacetamide extend beyond inflammation and cancer. Ongoing research is exploring its efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that this compound can modulate neuroinflammatory responses and protect against neuronal cell death, making it a potential therapeutic agent for these debilitating conditions.

In conclusion, 2--oxo--(thiophen--yl)--,-dihydro-pyridazin--ylacetamide (CAS No. 92895--7) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and clinical research. As more studies are conducted to elucidate its mechanisms of action and optimize its formulation, 2--oxo--(thiophen--yl)--,-dihydro-pyridazin--ylacetamide is poised to play a significant role in advancing medical treatments for various diseases.